Cas no 325831-85-4 (N-{3-[(2,3-dihydro-1,4-benzodioxin-6-yl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide)

• Product Name: N-{3-[(2,3-dihydro-1,4-benzodioxin-6-yl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide
• CAS No: 325831-85-4
• MF: C₂₀H₁₆N₄O₄S₂
• MW: 440.495441436768
• CID: 5436266
• PubChem ID: 2310450
• Update Time: 2025-11-01

N-{3-[(2,3-dihydro-1,4-benzodioxin-6-yl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z56776696
• N-{3-[(2,3-dihydro-1,4-benzodioxin-6-yl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide
• MLS002637019
• MLS000055206
• REGID_for_CID_2310450
• CHEMBL1337039
• N-[3-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-quinoxalinyl]-2-thiophenesulfonamide
• SR-01000027417-1
• SMR000065599
• 325831-85-4
• N-(3-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)quinoxalin-2-yl)thiophene-2-sulfonamide
• BDBM76890
• cid_2310450
• STK989627
• Oprea1_054763
• AKOS005643145
• F3225-0705
• N-[3-(2,3-dihydro-1,4-benzodioxin-6-ylamino)quinoxalin-2-yl]thiophene-2-sulfonamide
• SR-01000027417
• VU0248927-9
• HMS2475D08
• N-[3-[(2,3-Dihydro-1,4-benzodioxin-6-yl)amino]-2-quinoxalinyl]-2-thiophenesulfonamide

• Inchi： 1S/C20H16N4O4S2/c25-30(26,18-6-3-11-29-18)24-20-19(22-14-4-1-2-5-15(14)23-20)21-13-7-8-16-17(12-13)28-10-9-27-16/h1-8,11-12H,9-10H2,(H,21,22)(H,23,24)
• InChI Key： LXXCHUVPDPYLBJ-UHFFFAOYSA-N
• SMILES： C1(S(NC2C(NC3=CC=C4OCCOC4=C3)=NC3C(N=2)=CC=CC=3)(=O)=O)SC=CC=1

Computed Properties

• Exact Mass: 440.06129735g/mol
• Monoisotopic Mass: 440.06129735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.553±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 619.4±65.0 °C(Predicted)
• pka: 6.44±0.30(Predicted)

Additional information on N-{3-[(2,3-dihydro-1,4-benzodioxin-6-yl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide

N-{3-[(2,3-dihydro-1,4-benzodioxin-6-yl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide: A Comprehensive Overview

The compound CAS No 325831-85-4, also known as N-{3-[(2,3-dihydro-1,4-benzodioxin-6-yl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, particularly in the fields of pharmaceuticals and materials science. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis, characterization, and functionalization in greater depth.

The molecular structure of this compound is characterized by a quinoxaline core, which is a heterocyclic aromatic system with two nitrogen atoms. This core is further substituted with a thiophene sulfonamide group at the 2-position and an amino group at the 3-position. The amino group is itself substituted with a 2,3-dihydro-1,4-benzodioxin moiety, which introduces additional complexity and functionality to the molecule. The combination of these structural elements contributes to the compound's unique electronic properties and reactivity.

Recent studies have focused on the synthesis of this compound using advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened up new avenues for its functionalization. For instance, researchers have explored the incorporation of this compound into polymer matrices to enhance their thermal stability and mechanical properties. Such applications hold promise for use in high-performance materials for aerospace and electronics industries.

In the pharmaceutical sector, the compound has shown potential as a lead molecule for drug development. Its sulfonamide group is known to exhibit bioisosteric properties, making it a valuable component in designing bioactive molecules. Recent research has demonstrated its ability to modulate key biological targets such as kinases and proteases, which are implicated in various diseases including cancer and neurodegenerative disorders. These findings underscore its potential as a therapeutic agent or a tool compound for further drug discovery efforts.

The quinoxaline moiety in this compound is also recognized for its photovoltaic properties. Recent studies have investigated its use in organic solar cells (OSCs), where it has been employed as an electron-deficient acceptor material. Its ability to form stable charge-separated states upon light absorption makes it a promising candidate for enhancing the efficiency of OSCs. Researchers have reported significant improvements in power conversion efficiency (PCE) when this compound is incorporated into donor–acceptor blends.

Moreover, the thiophene ring within the structure contributes to the compound's conjugation length and planarity, further enhancing its electronic properties. This feature has been leveraged in the development of organic light-emitting diodes (OLEDs), where it has been used as an emitting layer material. The compound's ability to emit light at specific wavelengths makes it suitable for applications in display technologies and solid-state lighting.

In terms of environmental applications, this compound has been studied for its potential role in catalysis. Its nitrogen-rich heterocyclic framework makes it an effective ligand for transition metal catalysts used in various organic transformations. Recent research has highlighted its ability to facilitate cross-coupling reactions under mild conditions, offering a greener alternative to traditional catalysts.

The synthesis of this compound involves multiple steps requiring precise control over reaction conditions to ensure high purity and yield. Key steps include the formation of the quinoxaline core through condensation reactions followed by substitution reactions to introduce the thiophene sulfonamide and benzodioxin groups. The use of protecting groups and selective deprotection strategies has been critical in achieving the desired product without unwanted side reactions.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming the structure of this compound. These methods provide detailed insights into its molecular geometry, stereochemistry, and intermolecular interactions.

In conclusion, N-{3-[(2,3-dihydro-1,4-benzodioxin-6-yl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide represents a multifaceted chemical entity with diverse applications across various disciplines. Its unique structure endows it with exceptional electronic properties that make it valuable for both academic research and industrial applications. As ongoing studies continue to uncover new functionalities and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing modern science and technology.